Cas no 1341444-66-3 (3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid)

• Product Name: 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid
• CAS No: 1341444-66-3
• MF: C₁₀H₁₆IN₃O₂
• MW: 337.15741443634
• CID: 6065971
• PubChem ID: 64428888
• Update Time: 2025-05-25

3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid
• 1341444-66-3
• EN300-1140539
• AKOS013752122

• Inchi： 1S/C10H16IN3O2/c1-3-4-12-10(2,9(15)16)7-14-6-8(11)5-13-14/h5-6,12H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： XDCWBWQOCFIMQK-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(=O)O)(C)NCCC

Computed Properties

• Exact Mass: 337.02872g/mol
• Monoisotopic Mass: 337.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid

Comprehensive Overview of 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid (CAS No. 1341444-66-3)

The compound 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid (CAS No. 1341444-66-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring substituted with an iodo group and a propylamino side chain, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes or receptors, particularly in the fields of anti-inflammatory and anticancer therapies.

In recent years, the demand for iodinated heterocycles like 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid has grown, driven by their utility in radiopharmaceuticals and imaging agents. The presence of the iodine atom allows for easy modification into radioactive isotopes, such as iodine-123 or iodine-131, which are critical in diagnostic and therapeutic applications. This aligns with the current trend in precision medicine, where targeted therapies and personalized treatment plans are becoming the norm.

The synthesis of 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid involves multi-step organic reactions, including alkylation, amination, and iodination. These processes require careful optimization to ensure high yield and purity, as impurities can significantly impact the compound's efficacy in downstream applications. Advanced techniques like HPLC and NMR spectroscopy are commonly employed for characterization, ensuring the compound meets the stringent standards required for research and development.

One of the most frequently asked questions about this compound is its stability and storage conditions. 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid should be stored in a cool, dry environment, preferably under inert gas, to prevent degradation. Its solubility in common organic solvents like DMSO and methanol makes it versatile for various experimental setups, though researchers should always verify compatibility with their specific protocols.

Another area of interest is the compound's potential role in enzyme inhibition. Preliminary studies suggest that the pyrazole core may interact with active sites of certain kinases or proteases, making it a candidate for drug repurposing studies. This is particularly relevant given the growing focus on computational chemistry and AI-driven drug discovery, where existing compounds are screened for new therapeutic uses.

From an industrial perspective, scalability is a key consideration for 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid. Manufacturers are investing in green chemistry approaches to reduce waste and improve efficiency in its production. This aligns with broader sustainability goals in the pharmaceutical industry, where reducing the environmental footprint of chemical synthesis is a priority.

In summary, 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(propylamino)propanoic acid (CAS No. 1341444-66-3) is a promising compound with diverse applications in modern research. Its unique structural features, combined with the growing demand for iodinated compounds in medicine, make it a subject of ongoing investigation. As the fields of drug discovery and molecular imaging continue to evolve, this compound is likely to play an increasingly important role in advancing scientific and medical breakthroughs.